Cas no 2229081-70-1 (4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid)

• Product Name: 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid
• CAS No: 2229081-70-1
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 5939154
• PubChem ID: 165737488
• Update Time: 2025-06-09

4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid
• EN300-1984011
• 2229081-70-1

• Inchi： 1S/C9H10Cl2N2O2/c1-5(9(14)15)2-3-6-7(10)12-4-13-8(6)11/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： MMEVCUNEXMJYTM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(4,6-Dichloropyrimidin-5-yl)-2-methylbutanoic Acid (CAS No. 2229081-70-1)

4-(4,6-Dichloropyrimidin-5-yl)-2-methylbutanoic acid (CAS No. 2229081-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine backbone and carboxylic acid functionality, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the dichloropyrimidine moiety and methylbutanoic acid side chain, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid has surged due to its potential role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its ability to modulate enzymatic activity, a property leveraged in targeting diseases like cancer and inflammatory disorders. The compound’s CAS No. 2229081-70-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

From an industrial perspective, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid is synthesized through multi-step organic reactions, often involving halogenation and cross-coupling techniques. Its purity and stability are critical for downstream applications, prompting advancements in analytical methods such as HPLC and NMR spectroscopy. Environmental and regulatory compliance also play a pivotal role in its production, aligning with global trends toward green chemistry and sustainable manufacturing.

The compound’s nomenclature, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid, may appear complex, but its systematic name underscores its precise chemical architecture. Users searching for “pyrimidine derivatives in drug design” or “CAS 2229081-70-1 applications” often seek insights into its reactivity and functional group compatibility. These queries highlight the intersection of organic synthesis and biomolecular engineering, where this compound excels as a scaffold for innovation.

Emerging trends in AI-driven drug discovery have further amplified interest in 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid. Computational models predict its binding affinities and metabolic pathways, accelerating the identification of novel therapeutics. This synergy between wet-lab experimentation and in silico analysis exemplifies the compound’s adaptability to modern research paradigms.

In summary, 4-(4,6-dichloropyrimidin-5-yl)-2-methylbutanoic acid (CAS No. 2229081-70-1) represents a convergence of chemical ingenuity and biomedical potential. Its applications span pharmaceutical intermediates, agrochemical formulations, and material science, making it a cornerstone of contemporary synthetic chemistry. As scientific inquiries evolve, this compound will undoubtedly remain at the forefront of molecular innovation.